Cas no 2138011-77-3 (tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate)

Tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring a triazole core linked to a 5-methylpyridinyl group and a tert-butyl carboxylate moiety. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The tert-butyl ester group enhances solubility and stability, facilitating further functionalization. The 1,2,3-triazole ring offers robust chemical properties, including resistance to metabolic degradation, while the pyridine moiety contributes to binding affinity in target interactions. Its well-defined reactivity and modular design make it valuable for medicinal chemistry applications, including drug discovery and lead optimization.

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate structure

2138011-77-3 structure

Product Name:tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate

CAS No:2138011-77-3

MF:C₁₃H₁₆N₄O₂

MW:260.291742324829

CID:5902001

PubChem ID:165488541

Update Time:2025-06-23

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2138011-77-3
- EN300-786729
- tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate
- Inchi： 1S/C13H16N4O2/c1-8-5-6-9(14-7-8)10-11(16-17-15-10)12(18)19-13(2,3)4/h5-7H,1-4H3,(H,15,16,17)
- InChI Key： NLWHPQTYHYWWOA-UHFFFAOYSA-N
- SMILES： O(C(C1C(C2C=CC(C)=CN=2)=NNN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 260.12732577g/mol
Monoisotopic Mass: 260.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 80.8Å²

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786729-0.05g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	0.05g	$1188.0	2024-05-22
Enamine	EN300-786729-0.1g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	0.1g	$1244.0	2024-05-22
Enamine	EN300-786729-0.25g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	0.25g	$1300.0	2024-05-22
Enamine	EN300-786729-0.5g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	0.5g	$1357.0	2024-05-22
Enamine	EN300-786729-1.0g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	1.0g	$1414.0	2024-05-22
Enamine	EN300-786729-2.5g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	2.5g	$2771.0	2024-05-22
Enamine	EN300-786729-5.0g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	5.0g	$4102.0	2024-05-22
Enamine	EN300-786729-10.0g	tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate	2138011-77-3	95%	10.0g	$6082.0	2024-05-22

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate Related Literature

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Additional information on tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate, identified by the CAS number CAS No. 2138011-77-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate in the synthesis of bioactive compounds. Its structure incorporates a triazole ring, which is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The presence of the methylpyridine group further enhances its versatility, allowing for diverse interactions in biological systems.

One of the most notable advancements involving this compound is its role in click chemistry reactions. The triazole moiety facilitates efficient coupling reactions, enabling the creation of complex molecular architectures with high precision. This has been particularly beneficial in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In addition to its medicinal applications, tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate has shown promise in material science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength. These materials hold potential for applications in electronics and aerospace industries.

The synthesis of this compound has also been optimized through green chemistry approaches. Recent methodologies focus on reducing environmental impact by employing catalytic systems and recyclable solvents. These advancements not only enhance the efficiency of production but also align with global sustainability goals.

In conclusion, tert-butyl 5-(5-methylpyridin-2-yl)-1H-1,2,3-triazole-4-carboxylate stands as a testament to the progress in modern organic chemistry. Its structural diversity and functional versatility continue to drive innovative research across multiple disciplines. As ongoing studies uncover new applications and improved synthesis methods, this compound remains at the forefront of scientific exploration.